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Compound of Interest

Compound Name: 2,3-Butanedione-13C2

Cat. No.: B1147304

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data for 2,3-Butanedione-13Cz,
a stable isotope-labeled compound. The information presented is primarily based on the safety
data sheet (SDS) for the unlabeled analogue, 2,3-butanedione (CAS 431-03-8), as a specific,
detailed SDS for the 13C2-labeled version is not readily available. It is standard practice to
handle isotopically labeled compounds with the same precautions as their unlabeled
counterparts.

Section 1: Chemical and Physical Properties

2,3-Butanedione-13C: is a yellow to greenish liquid with a pungent, butter-like odor.[1][2] It is a
highly flammable liquid and vapor.[3][4][5] Key physical and chemical properties are
summarized in the table below.
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Property Value Source(s)
Molecular Formula CaHeO2 [3]
Molecular Weight 88.07 g/mol [3]
CAS Number 1173018-75-1 [3][4]
Appearance Yellow to green liquid [2]
Pungent, chlorine-like, butter-
Odor , [1][2]
like
Boiling Point 88°C/190.4 °F @ 760 mmHg  [1][2][4][6]
Melting Point -4t0-2°C/24.81028.4 °F [1][2][6]
_ 6-7 °C/ 42.8-44.6 °F (closed
Flash Point [1][2][4][6]

cup)

Autoignition Temperature

365 °C /689 °F

[1]2]

Solubility in Water Soluble [1][2]
Specific Gravity 0.985 [11[2]
Vapor Density 3 (air=1) [2][6]

Section 2: Hazard Identification and Classification

2,3-Butanedione-13C: is classified as a hazardous substance. The GHS classifications

aggregated from multiple sources indicate several primary hazards.[3]
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Hazard Class Category Hazard Statement

- H225: Highly flammable liquid
Flammable Liquids 2

and vapor.[3][4][5]
. H302: Harmful if swallowed.[3]
Acute Toxicity, Oral 4
[5]
o ) H331/H332: Toxic or harmful if
Acute Toxicity, Inhalation 3/4 )
inhaled.[3]
) ) o H315: Causes skin irritation.[3]
Skin Corrosion/Irritation 2
[41[5]
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage.[3][4][5]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation.[3][4]

NFPA 704 Rating (estimated):
e Health: 2

e Flammability: 3

e Instability: 1

Section 3: Toxicological Information

Exposure to 2,3-butanedione can cause adverse health effects. The substance can be
absorbed into the body through inhalation and ingestion.[7]
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Exposure Route

Effects

Inhalation

Harmful or toxic if inhaled. Causes respiratory
tract irritation.[2][7] Vapors may lead to
dizziness, drowsiness, or suffocation.[2]
Prolonged or repeated exposure may cause
lung damage, with documented cases of
irreversible obstructive lung disease
(bronchiolitis obliterans) in occupational
settings.[6][7][8]

Skin Contact

Causes moderate skin irritation, redness, and
pain.[2][8] May be harmful if absorbed through
the skin.[2]

Eye Contact

Causes serious eye damage.[3][4][5] May result

in chemical conjunctivitis and corneal damage.

[2]

Ingestion

Harmful if swallowed.[2][3] May cause
gastrointestinal irritation with symptoms of

nausea, vomiting, and diarrhea.[2]

Acute Toxicity Data:

Test Species Result

LD50 Oral Rat 1580 mg/kg[1][8]
LD50 Dermal Rabbit > 5000 mg/kg[1]
LC50 Inhalation Rat 2.25-2.5 mg/L (4h)[1]

Section 4: Experimental Protocols - Safe Handling
and Emergency Procedures

Strict adherence to the following protocols is mandatory when working with 2,3-Butanedione-

1BCa.
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Personal Protective Equipment (PPE) Protocol

The selection and use of appropriate PPE is the primary line of defense against exposure.

Personal Protective Equipment (PPE)

Eye Protection

Mandatory or face shield)

(Chemical safety goggles

Handling Mandatory T Skin Protection
2,3-Butanedione-13C2 P (Butyl rubber gloves,

l lab coat)

Mandatory

Respiratory Protection
(Use in fume hood or with
NIOSH-approved respirator)

Proceed with
Experiment

Click to download full resolution via product page

Caption: Required personal protective equipment for handling 2,3-Butanedione-13Ca.

Spill Response Protocol

In the event of a spill, immediate and appropriate action is required to prevent exposure and

environmental contamination.

Use non-sparking tools.[1][2]

Evacuate: Immediately evacuate personnel from the spill area.

Ventilate: Ensure adequate ventilation, but avoid inhaling vapors.

Control Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks).[1][2]

Containment: Absorb the spill with an inert material such as vermiculite, sand, or earth.[2]
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» Collection: Place the absorbed material into a suitable, closed container for disposal.[2]
» Decontamination: Clean the spill area thoroughly.

» Disposal: Dispose of the waste in accordance with approved waste disposal regulations.[1]

First Aid Measures Protocol

The following procedures should be followed in the case of exposure.

Exposure Type Protocol

Move the victim to fresh air. If breathing is
difficult or has stopped, provide artificial

Inhalation o ) ] ] ]
respiration. Seek immediate medical attention.

[1]

Immediately remove all contaminated clothing.
) Rinse the affected skin with plenty of water for
Skin Contact . . . .
at least 15 minutes. Seek immediate medical

attention if irritation persists.[1]

Immediately rinse eyes cautiously with plenty of

water for at least 15 minutes, also under the
Eye Contact eyelids. Remove contact lenses if present and

easy to do. Continue rinsing. Seek immediate

medical attention.[1]

Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[1]

Section 5: Storage and Disposal

Proper storage and disposal are critical for maintaining the stability of the chemical and
ensuring safety.

Storage Protocol
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Storage Conditions

/ Keep away from:

- Heat, sparks, open flames
Tightly closed container - Strong oxidizing agents
- Acids and bases

- Metals

Dry, cool, well-ventilated area

Refrigerate to maintain quali
(Flammables area) 9 quality

Click to download full resolution via product page
Caption: Key requirements for the safe storage of 2,3-Butanedione-13Ca.

» Keep containers tightly closed in a dry, cool, and well-ventilated place designated as a
flammables area.[1][5]

o Store away from heat, sparks, open flames, and other ignition sources.[1][2][4]
e Incompatible materials include strong oxidizing agents, acids, strong bases, and metals.[1]

» To maintain product quality, keep the material refrigerated.[1][5]

Disposal Protocol

» Disposal of 2,3-Butanedione-3C2 and its containers must be conducted at an approved
waste disposal plant.[1]

e Do not allow the product to enter drains or the environment.

o Empty containers may retain product residue (liquid and/or vapor) and can be dangerous.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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